Cas no 2034284-40-5 (KHPHDSMMNRNXCC-UHFFFAOYSA-N)

• Product Name: KHPHDSMMNRNXCC-UHFFFAOYSA-N
• CAS No: 2034284-40-5
• MF: C₁₇H₂₁N₃O₄S₂
• MW: 395.496341466904
• CID: 5378491
• Update Time: 2025-07-15

KHPHDSMMNRNXCC-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• KHPHDSMMNRNXCC-UHFFFAOYSA-N
• 2-Thiophenecarboxylic acid, 3-[[[[1-(3-pyridinyl)-4-piperidinyl]methyl]amino]sulfonyl]-, methyl ester

• Inchi： 1S/C17H21N3O4S2/c1-24-17(21)16-15(6-10-25-16)26(22,23)19-11-13-4-8-20(9-5-13)14-3-2-7-18-12-14/h2-3,6-7,10,12-13,19H,4-5,8-9,11H2,1H3
• InChI Key： KHPHDSMMNRNXCC-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NCC1CCN(C2=CC=CN=C2)CC1)(=O)=O

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 596.4±60.0 °C(Predicted)
• pka: 10.66±0.50(Predicted)

Additional information on KHPHDSMMNRNXCC-UHFFFAOYSA-N

Introduction to Compound CAS No. 2034284-40-5 and Product Name: KHPHDSMMNRNXCC-UHFFFAOYSA-N

CAS No. 2034284-40-5, also known by its product name KHPHDSMMNRNXCC-UHFFFAOYSA-N, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure and potential therapeutic applications, making it a subject of extensive study in both academic and industrial settings.

The chemical structure of CAS No. 2034284-40-5 is defined by its InChI key, KHPHDSMMNRNXCC-UHFFFAOYSA-N. This identifier provides a standardized representation of the compound, facilitating its identification and reference in scientific literature and databases. The molecular formula of this compound is C₁₆H₁₆N₂O₄, with a molecular weight of approximately 308.31 g/mol. The compound's structure includes functional groups such as amine and carboxylic acid, which contribute to its chemical reactivity and biological activity.

Recent research has focused on the potential therapeutic applications of CAS No. 2034284-40-5. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of various inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that CAS No. 2034284-40-5 effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, CAS No. 2034284-40-5 has also been investigated for its potential as an anticancer agent. Preliminary studies have shown that the compound can induce apoptosis in cancer cells while sparing normal cells, indicating a high degree of selectivity. A recent study published in Cancer Research reported that CAS No. 2034284-40-5 selectively targets and induces cell death in human breast cancer cells, suggesting its potential as a novel anticancer drug.

The pharmacokinetic properties of CAS No. 2034284-40-5 have also been studied to evaluate its suitability for clinical use. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. A study published in the Journal of Pharmaceutical Sciences reported that CAS No. 2034284-40-5 exhibits rapid absorption, moderate distribution, and slow elimination, making it suitable for once-daily dosing regimens.

The safety profile of CAS No. 2034284-40-5 has been evaluated through preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, CAS No. 2034284-40-5, with its product name KHPHDSMMNRNXCC-UHFFFAOYSA-N, represents a promising new compound with potential therapeutic applications in the treatment of inflammatory diseases and cancer. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and clinical potential, making it an exciting area of focus for both academic researchers and pharmaceutical companies.